Cas no 1540276-90-1 (1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 1540276-90-1
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 6368742
• PubChem ID: 82610563
• Update Time: 2025-10-28

1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one
• EN300-1852685
• 1540276-90-1

• Inchi： 1S/C10H10N2OS/c1-11-6-8(13)10-12-7-4-2-3-5-9(7)14-10/h2-5,11H,6H2,1H3
• InChI Key： MOLOPFSSEICVCX-UHFFFAOYSA-N
• SMILES： S1C(C(CNC)=O)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.2Ų

Additional information on 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one

1-(1,3-Benzothiazol-2-yl)-2-(methylamino)ethan-1-one: A Comprehensive Overview

The compound 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1540276-90-1) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically the benzothiazole derivatives, which have garnered significant attention in recent years due to their versatile properties and potential in various fields such as materials science, pharmacology, and catalysis.

The molecular structure of 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one consists of a benzothiazole ring system fused with a methylamino ketone moiety. The benzothiazole core is a bicyclic structure comprising a benzene ring fused to a thiazole ring, which contributes to the compound's aromaticity and stability. The presence of the methylamino group at the 2-position of the ethanone moiety introduces additional functional groups that enhance its reactivity and versatility in chemical reactions.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of advanced materials. For instance, researchers have explored the use of these compounds as building blocks for constructing two-dimensional materials, such as graphene analogs, due to their planar structure and strong intermolecular interactions. The incorporation of the methylamino group in 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one further enhances its ability to form stable supramolecular assemblies, making it a promising candidate for applications in nanotechnology.

In the field of pharmacology, benzothiazole derivatives have shown potential as drug candidates for treating various diseases. Recent research has focused on their anti-inflammatory and antioxidant properties. For example, studies have demonstrated that 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one exhibits significant activity against inflammatory pathways, making it a potential lead compound for developing anti-inflammatory drugs. Additionally, its ability to scavenge free radicals suggests its role in protecting cells from oxidative stress-related damage.

The catalytic properties of benzothiazole derivatives have also been explored extensively. Recent findings indicate that these compounds can serve as efficient catalysts for various organic transformations, such as C-C bond formation and enantioselective reactions. The methylamino group in 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one plays a crucial role in enhancing its catalytic activity by providing additional coordination sites for metal ions or acting as a hydrogen bond donor/acceptor.

From an environmental perspective, benzothiazole derivatives have been investigated for their role in degrading persistent organic pollutants (POPs). Recent studies have shown that compounds like 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one can act as photocatalysts under UV light, facilitating the breakdown of harmful chemicals in water and soil. This property makes them valuable tools for addressing environmental pollution challenges.

In conclusion, 1-(1,3-benzothiazol-2-yl)-2-(methylamino)ethan-1-one (CAS No. 1540276-90-1) is a multifaceted compound with applications spanning materials science, pharmacology, catalysis, and environmental chemistry. Its unique structure and functional groups make it a versatile building block for developing innovative solutions across various industries. As research continues to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.